Cas no 47055-78-7 ((2,3,5,6-tetrahydroxy-4-phosphonooxy-cyclohexoxy)phosphonic acid)

• Product Name: (2,3,5,6-tetrahydroxy-4-phosphonooxy-cyclohexoxy)phosphonic acid
• CAS No: 47055-78-7
• MF: C₆H₁₄O₁₂P₂
• MW: 340.115684986115
• CID: 930683
• PubChem ID: 805
• Update Time: 2025-04-19

(2,3,5,6-tetrahydroxy-4-phosphonooxy-cyclohexoxy)phosphonic acid Chemical and Physical Properties

Names and Identifiers

• (2,3,5,6-tetrahydroxy-4-phosphonooxy-cyclohexoxy)phosphonic acid
• 1D-Myo-inositol 1,4-bisphosphate
• inositol 1,4-bis(phosphate)
• D-myo-Inositol-1,4-bisphosphoric acid
• IP2
• L-myo-Inositol 3,6-bisphosphoric acid
• myo-Inositol 1,4-bisphosphate
• (2,3,5,6-tetrahydroxy-4-phosphonooxycyclohexyl) dihydrogen phosphate
• NS00015242
• (2,3,5,6-Tetrahydroxy-4-phosphonooxycyclohexyl)dihydrogen phosphate
• SCHEMBL702505
• 47055-78-7

• Inchi： 1S/C6H14O12P2/c7-1-2(8)6(18-20(14,15)16)4(10)3(9)5(1)17-19(11,12)13/h1-10H,(H2,11,12,13)(H2,14,15,16)
• InChI Key： PELZSPZCXGTUMR-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1C(C(C(C(C1O)O)OP(=O)(O)O)O)O

Computed Properties

• Exact Mass: 339.996
• Monoisotopic Mass: 339.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 214A^2
• XLogP3: -5.9

Experimental Properties

• Density: 2.15
• Boiling Point: 725.9°C at 760 mmHg
• Flash Point: 392.8°C
• Refractive Index: 1.641
• PSA: 234.06000
• LogP: -3.60060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives